p38 MAP Kinase Inhibitor
p38 MAP Kinase Inhibitor
p38 MAP kinase inhibitor is a potent inhibitor of p38 MAP kinase (IC50 = 35 nM). It inhibits senescence induced by the oncogene RAS.
Brand Name:
Vulcanchem
CAS No.:
219138-24-6
VCID:
VC0160880
InChI:
InChI=1S/C20H13ClFN3O/c21-15-3-7-17(8-4-15)25-20(26)18(13-1-5-16(22)6-2-13)19(24-25)14-9-11-23-12-10-14/h1-12,24H
SMILES:
C1=CC(=CC=C1C2=C(NN(C2=O)C3=CC=C(C=C3)Cl)C4=CC=NC=C4)F
Molecular Formula:
C20H13ClFN3O
Molecular Weight:
365.8 g/mol
p38 MAP Kinase Inhibitor
CAS No.: 219138-24-6
Reference Standards
VCID: VC0160880
Molecular Formula: C20H13ClFN3O
Molecular Weight: 365.8 g/mol
| CAS No. | 219138-24-6 |
|---|---|
| Product Name | p38 MAP Kinase Inhibitor |
| Molecular Formula | C20H13ClFN3O |
| Molecular Weight | 365.8 g/mol |
| IUPAC Name | 2-(4-chlorophenyl)-4-(4-fluorophenyl)-5-pyridin-4-yl-1H-pyrazol-3-one |
| Standard InChI | InChI=1S/C20H13ClFN3O/c21-15-3-7-17(8-4-15)25-20(26)18(13-1-5-16(22)6-2-13)19(24-25)14-9-11-23-12-10-14/h1-12,24H |
| Standard InChIKey | DZFBYHUKZSRPHU-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC=C1C2=C(NN(C2=O)C3=CC=C(C=C3)Cl)C4=CC=NC=C4)F |
| Canonical SMILES | C1=CC(=CC=C1C2=C(NN(C2=O)C3=CC=C(C=C3)Cl)C4=CC=NC=C4)F |
| Description | p38 MAP kinase inhibitor is a potent inhibitor of p38 MAP kinase (IC50 = 35 nM). It inhibits senescence induced by the oncogene RAS. |
| Synonyms | 2-(4-chlorophenyl)-4-(4-fluorophenyl)-1,2-dihydro-5-(4-pyridinyl)-3H-pyrazol-3-one |
| Reference | 1.de Laszlo, S.E.,Visco, D.,Agarwal, L., et al. Pyrroles and other heterocycles as inhibitors of p38 kinase. Bioorganic & Medicinal Chemistry Letters 8(19), 2689-2694 (1998). |
| PubChem Compound | 4665 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume